2-(aminomethyl)-N-[1-(4-bromophenyl)propan-2-yl]-2-ethylbutanamide

• IUPAC Name: 2-(aminomethyl)-N-[1-(4-bromophenyl)propan-2-yl]-2-ethylbutanamide
• InChI: InChI=1S/C16H25BrN2O/c1-4-16(5-2,11-18)15(20)19-12(3)10-13-6-8-14(17)9-7-13/h6-9,12H,4-5,10-11,18H2,1-3H3,(H,19,20)
• InChI Key: ZVMUXVNVSVHJDC-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(CN)C(=O)NC(C)CC1=CC=C(C=C1)Br
• Molecular Formula: C16H25BrN2O
• Molecular Weight: 341.29 g/mol

Description

2-(aminomethyl)-N-[1-(4-bromophenyl)propan-2-yl]-2-ethylbutanamide is a chemical compound that belongs to the class of NMDA receptor antagonists. It has been widely studied for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology.

Mechanism of Action

The mechanism of action of 2-(aminomethyl)-N-[1-(4-bromophenyl)propan-2-yl]-2-ethylbutanamide involves its ability to bind to the NMDA receptor and block its activity. The NMDA receptor is a type of ionotropic glutamate receptor that plays a key role in synaptic plasticity and learning and memory. By blocking the activity of the NMDA receptor, 2-(aminomethyl)-N-[1-(4-bromophenyl)propan-2-yl]-2-ethylbutanamide can modulate the excitability of neurons and affect various physiological functions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(aminomethyl)-N-[1-(4-bromophenyl)propan-2-yl]-2-ethylbutanamide are complex and depend on various factors, such as dosage, route of administration, and target tissue. Some of the reported effects include decreased glutamate release, reduced calcium influx, and altered synaptic plasticity. These effects can have implications for various physiological functions, such as learning and memory, pain perception, and motor function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(aminomethyl)-N-[1-(4-bromophenyl)propan-2-yl]-2-ethylbutanamide in lab experiments is its specificity for the NMDA receptor. This allows researchers to selectively study the role of the NMDA receptor in various physiological and pathological conditions. However, one of the limitations of using 2-(aminomethyl)-N-[1-(4-bromophenyl)propan-2-yl]-2-ethylbutanamide is its potential toxicity and side effects, which can affect the interpretation of the results.

Future Directions

There are several future directions for the study of 2-(aminomethyl)-N-[1-(4-bromophenyl)propan-2-yl]-2-ethylbutanamide. One direction is to investigate its potential therapeutic applications in various neurological and psychiatric disorders, such as depression, anxiety, and addiction. Another direction is to develop more selective and potent NMDA receptor antagonists that can overcome the limitations of current compounds. Additionally, the use of 2-(aminomethyl)-N-[1-(4-bromophenyl)propan-2-yl]-2-ethylbutanamide in combination with other drugs or therapies may provide new insights into the mechanisms underlying complex physiological and pathological conditions.

Synthesis Methods

The synthesis of 2-(aminomethyl)-N-[1-(4-bromophenyl)propan-2-yl]-2-ethylbutanamide involves the reaction of 2-ethylbutyryl chloride with 4-bromoacetophenone in the presence of anhydrous aluminum chloride. The resulting intermediate is then reacted with methylamine to produce the final product. The process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

2-(aminomethyl)-N-[1-(4-bromophenyl)propan-2-yl]-2-ethylbutanamide has been extensively studied for its potential applications in scientific research. It is primarily used as an NMDA receptor antagonist, which means that it can block the activity of the NMDA receptor in the brain. This makes it useful in studying the role of the NMDA receptor in various physiological and pathological conditions, such as Alzheimer's disease, Parkinson's disease, and schizophrenia.